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Compound of Interest

Compound Name:

(3aS,4S,6aR)-4-

Methoxytetrahydrofuro[3,4-

b]furan-2(3H)-one

CAS No.: 866594-60-7

Cat. No.: B130599

Get Quote

An In-depth Technical Guide to the Solubility and Stability of CAS 866594-60-7

Introduction
In the landscape of pharmaceutical development and manufacturing, the purity of an active

pharmaceutical ingredient (API) is paramount. Impurities, even in trace amounts, can have

significant implications for the safety, efficacy, and stability of the final drug product. This guide

focuses on CAS 866594-60-7, chemically identified as (3aS,4S,6aR)-4-
Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one, a known process impurity related to the

synthesis of Darunavir, a critical antiretroviral medication used in the treatment of HIV.[1][2]

Understanding the physicochemical properties of such impurities is not merely an academic

exercise; it is a regulatory and safety imperative.[3][4] The solubility and stability of CAS

866594-60-7 directly influence its behavior during manufacturing, formulation, and storage, as

well as its potential physiological impact. This document serves as a comprehensive technical

resource for researchers, analytical scientists, and drug development professionals, providing

both a summary of known data and a detailed framework for experimental characterization. We

will delve into the core principles and methodologies required to build a robust solubility and
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stability profile, explaining the scientific rationale behind each experimental choice to ensure a

self-validating and authoritative approach.

Physicochemical Profile of CAS 866594-60-7
A foundational understanding begins with the basic physicochemical properties of the

molecule. These parameters are essential for designing relevant solubility and stability studies.

Property Value Source(s)

CAS Number 866594-60-7 [1][5]

Chemical Name

(3aS,4S,6aR)-4-

Methoxytetrahydrofuro[3,4-

b]furan-2(3H)-one

[6][7]

Synonym Lacton Darunavir Impurity 12 [1]

Molecular Formula C₇H₁₀O₄ [1][7][8]

Molecular Weight 158.15 g/mol [1][7]

Appearance Off-White to Pale Yellow Solid [1][2]

Melting Point 126-128 °C (in isopropanol) [1][9]

Storage
Sealed in a dry environment at

2-8°C or -20°C
[2][5]

Chemical Structure:

(Structure of (3aS,4S,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one)

CO[C@@H]1[C@H]2CC(=O)O[C@H]2CO1[7]

Solubility Profile: A Cornerstone of Characterization
Solubility is a critical attribute that governs a compound's behavior in various liquid media,

impacting everything from analytical method development to potential bioavailability.[10][11] A

thorough understanding of a compound's solubility profile is a prerequisite for any further

development or risk assessment.
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Known Solubility Data
Publicly available data on CAS 866594-60-7 is primarily qualitative. The compound has been

reported to be soluble in several common organic solvents. Computational predictions for

aqueous solubility exist but should be treated as estimates pending experimental verification.

Solvent Solubility Type Source(s)

Methanol Soluble
Qualitative,

Experimental
[1][2][12]

Chloroform Soluble
Qualitative,

Experimental
[1][2][6]

DMSO Soluble
Qualitative,

Experimental
[12]

Water 37.7 - 84.3 mg/mL
Quantitative,

Predicted
[5]

Experimental Protocols for Definitive Solubility
Assessment
To move beyond qualitative descriptions, rigorous experimental determination is necessary.

The following protocols are designed to establish a comprehensive solubility profile.

Workflow for Solubility Determination
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Sample Preparation

Thermodynamic Solubility (Shake-Flask) Kinetic Solubility

Weigh Compound
(CAS 866594-60-7)

Add excess solid to buffer
(e.g., pH 1.2, 4.5, 6.8)

Prepare high-concentration
DMSO stock solution

Equilibrate (24-48h)
with constant agitation

Filter/Centrifuge
to remove undissolved solid

Quantify supernatant
(HPLC-UV)

Equilibrium Solubility Data
(mg/mL or µM)

Add DMSO stock to
aqueous buffer

Measure precipitation over time
(e.g., nephelometry)

Kinetic Solubility Data
(Concentration at precipitation)
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Stress Conditions

Data Interpretation

Prepare Solutions of
CAS 866594-60-7

Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)

Base Hydrolysis
(e.g., 0.1M NaOH, RT)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal (Solid & Solution)
(e.g., 80°C)

Photolytic (ICH Q1B)
(UV/Vis exposure)

Analyze all samples with
Stability-Indicating HPLC Method

Identify Degradation Pathways Confirm Method Specificity Establish Intrinsic
Stability Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

